1-(2-methoxy-5-methylbenzyl)-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 1-[(2-methoxy-5-methylphenyl)methyl]-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C11H12N4O3/c1-8-3-4-10(18-2)9(5-8)6-14-7-12-11(13-14)15(16)17/h3-5,7H,6H2,1-2H3
• InChI Key: VIRQRAPQBMCEKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

1-(2-methoxy-5-methylbenzyl)-3-nitro-1H-1,2,4-triazole, commonly known as MMNT, is a chemical compound that has been widely studied for its potential applications in scientific research. MMNT is a member of the triazole family of compounds, which are known for their diverse range of biological activities. In

Scientific Research Applications

Synthesis and Antibacterial/Antifungal Applications

Triazole derivatives have been synthesized through various chemical reactions and evaluated for their potential in antibacterial and antifungal applications. For instance, a study involved the synthesis of 1,5-disubstituted 1,2,3-triazoles via a metal-free multi-component reaction. These compounds were tested against various strains of bacteria and fungi, demonstrating significant antimicrobial activities (V. Vo, 2020). Additionally, triazole-based Schiff bases and their metal complexes have shown high antibacterial and antifungal activity, suggesting their use in combating microbial infections (S. Sumrra et al., 2021).

Corrosion Inhibition

Newly synthesized triazole derivatives have been studied as corrosion inhibitors for mild steel in acidic environments. These studies indicate that such compounds can offer high inhibition efficiency, protecting metal surfaces from corrosion (Ying Yan et al., 2017). This application is critical in industries where metal longevity and integrity are paramount.

Drug Design and Medicinal Chemistry

Triazole derivatives are noted for their wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The modification of triazole structures has led to the synthesis of compounds with potential as therapeutic agents. For example, etodolac-based 1,2,4-triazole derivatives have been evaluated for their antimicrobial activity, showing potency against various bacterial strains (A. Shaik et al., 2020). Such research underscores the versatility of triazole derivatives in drug discovery and development.